![molecular formula C10H24N2O2 B1671381 Ethambutol CAS No. 74-55-5](/img/structure/B1671381.png)
Ethambutol
Overview
Description
Ethambutol is an oral chemotherapeutic agent that is specifically effective against actively growing microorganisms of the genus Mycobacterium, including M. tuberculosis . It is used in combination with other antibiotics to reduce the development of drug resistance . This compound was first described in the literature in 1961 .
Synthesis Analysis
This compound is synthesized in several different ways. One method involves the oxymethylation of nitropropane using formaldehyde, and the nitro group in the resulting 2-nitrobutanol is reduced by hydrogen to an amino group, making racemic (±) 2-aminobutanol .Molecular Structure Analysis
The molecular structure of this compound has been determined using techniques such as single cryo-electron microscopy and x-ray crystallography .Chemical Reactions Analysis
A high-performance liquid chromatographic method coupled with UV detection (HPLC-UV) has been developed to quantify this compound. This method involves the derivatization of this compound with phenethyl isocyanate (PEIC) at room temperature for 90 minutes .Physical And Chemical Properties Analysis
This compound is a simple diamine molecule. It is primarily a bacteriostatic antituberculosis agent .Scientific Research Applications
Ocular Ethambutol Toxicity
- This compound, commonly used to treat tuberculosis, has been identified as a cause of optic neuropathy, potentially leading to irreversible vision loss despite ophthalmologic monitoring (Melamud, Kosmorsky, & Lee, 2003).
Resistance Mechanisms in Mycobacterium tuberculosis
- This compound's effectiveness and the emergence of drug resistance during monotherapy have been studied. It's been found that blocking efflux pumps can significantly reduce the mutation frequency, offering insights into drug resistance mechanisms (Srivastava et al., 2010).
This compound-Associated Optic Neuropathy
- This compound usage can lead to permanent visual loss, with cases showing bitemporal hemianopia, suggesting initial optic nerve impact progressing to the optic chiasm (Lim, 2006).
Mechanisms of Ocular Toxicity
- Studies using rat retinal cultures indicate that this compound-induced cytotoxicity in retinal cells is mediated by intracellular zinc, rather than excitotoxicity or zinc deficiency, leading to vacuolar degeneration and neuronal loss (Yoon et al., 2000).
Development of New Antitubercular Agents
- Research into the development of new antitubercular agents led to the identification of SQ109 from a library based on the structure of this compound. SQ109 showed potential as a new drug candidate with potent in vitro and in vivo activity against M. tuberculosis (Protopopova et al., 2005).
Lysosomal Changes and Zinc Accumulation
- This compound has been found to cause neutralization of lysosomes and zinc accumulation in various mammalian cell lines, leading to impaired autophagy, which could explain some adverse effects of the drug (Yamada et al., 2016).
Use of Optical Coherence Tomography in Diagnosis
- Optical coherence tomography (OCT) has been utilized to measure axonal loss in patients with this compound-induced optic neuropathy, proving useful for mapping and identifying patterns of axonal degeneration in vivo (Zoumalan, Agarwal, & Sadun, 2005).
Population Pharmacokinetics
- The population pharmacokinetics of this compound in South African tuberculosis patients were characterized, highlighting the drug's pharmacokinetic profile and the need for further studies to understand the effects of renal function (Jönsson et al., 2011).
Early Detection of this compound Toxicity
- A study focused on evaluating various visual parameters for early detection of this compound toxicity, emphasizing the importance of sensitive tests like pattern-visual evoked responses (VER) and visual field examinations in identifying early signs of toxicity (Menon, Jain, Saxena, & Sood, 2009).
Macular Toxicity in this compound-related Optic Neuropathy
- A report of this compound-related toxic optic neuropathy associated with bilateral macular toxicity, demonstrated through multifocal electroretinogram (mfERG), providing insights into the broader scope of this compound's ocular side effects (Lai, Chan, Lam, & Lim, 2005).
Chiasmal Toxicity
- Cases of bitemporal visual field deficits, indicative of chiasmal this compound toxicity, were reported, adding to the understanding of this compound's optic neuropathy and its varied presentations (Chawla, Crisan, & Jay, 2009).
Copper(II) Complex of this compound
- A study of the structure and diffusion behavior of the copper(II) complex of this compound in aqueous solution contributed to understanding the coordination geometry of copper(II) ions and the potential applications in medicinal and analytical chemistry (Verissimo et al., 2018).
CNS Toxicity Beyond Optic Neuropathy
- A case report discussed central nervous system (CNS) toxicity manifested as acute onset psychosis with this compound use, highlighting the need for awareness of potential CNS side effects beyond optic neuropathy (Martin & Bowden, 2007).
Reducing Hygroscopicity of this compound
- Research focused on reducing the hygroscopicity of this compound by developing less hygroscopic multicomponent solid forms, which could minimize drug-drug interactions in fixed-dose combinations (Diniz et al., 2017).
Protective Role of Coenzyme Q10
- A study explored the protective role of Coenzyme Q10 against this compound-induced retinal ganglion cell toxicity, suggesting the potential for clinical trials of coQ10 in human subjects treated with this compound (Irma et al., 2022).
Novel this compound Analogues
- The synthesis and evaluation of novel this compound analogues aimed to develop more potent therapies for tuberculosis, with some compounds showing comparable anti-tuberculosis activity to this compound and increased lipophilicity (Yendapally & Lee, 2008).
Lesion Penetration and Clinical Efficacy
- Research into this compound's partitioning in tuberculous pulmonary lesions explained its clinical efficacy, despite its modest potency. The study emphasized the importance of effective lesion penetration for anti-TB drugs(Zimmerman et al., 2017).
Optic Neuritis Case Series
- A case series reported on this compound-induced optic neuritis, emphasizing the variability in presentation and the importance of dosage adjustment, periodic monitoring, and early detection for prevention and treatment (Sruthi & Anuradha, 2019).
Stability Analysis of this compound and Isoniazid
- A study developed a stability indicating method for the simultaneous estimation of this compound and isoniazid, crucial for ensuring the efficacy and safety of these drugs in combination therapy (Kumar & Gnanaprasuna, 2016).
Mechanism of Action
Target of Action
Ethambutol primarily targets the arabinosyltransferases (embA, embB, and embC) . These enzymes are crucial for the synthesis of the mycobacterial cell wall .
Mode of Action
This compound diffuses into Mycobacterium cells . Once inside the cell, it inhibits the arabinosyltransferases, preventing the formation of the cell wall components arabinogalactan and lipoarabinomannan . This inhibition prevents cell division .
Biochemical Pathways
The inhibition of arabinosyltransferases by this compound affects the peptidoglycan biosynthesis pathway . This pathway is responsible for the production of arabinogalactan and lipoarabinomannan, key components of the mycobacterial cell wall . The disruption of this pathway leads to a decrease in the number of binding sites for mycolic acid, leading to the accumulation of mycolic acid, trehalose monomycolate, and trehalose dimycolate .
Pharmacokinetics
This compound is approximately 75-80% orally bioavailable . A 25 mg/kg oral dose of this compound reaches a Cmax of 2-5 µg/mL, with a Tmax of 2-4 hours . The clearance and volume of distribution were estimated to be 77.4 liters/h and 76.2 liters, respectively . A G/A mutation with regard to CYP1A2 2159 G>A was associated with a 50% reduction in relative bioavailability .
Result of Action
The inhibition of arabinosyltransferases by this compound leads to a decrease in the concentrations of arabinogalactan in the cell wall . This reduces the number of binding sites for mycolic acid, leading to the accumulation of mycolic acid, trehalose monomycolate, and trehalose dimycolate . Reduced levels of lipoarabinomannan may interfere with mycobacterial interaction with host cells .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. It’s important to note that the pharmacokinetics and pharmacodynamics of this compound can be affected by individual patient characteristics, including genetic polymorphisms .
Safety and Hazards
Ethambutol is harmful if swallowed. It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
There is a dire need for the development of more effective TB drugs, adjunct therapies, and vaccines in order to improve the treatment outcomes . The on-site formation of EDBA in the eye, its higher local concentration due to lower ocular clearance and its pre-known characteristic to chelate metal species better explains the ocular toxicity shown by Ethambutol .
Biochemical Analysis
Biochemical Properties
Ethambutol interacts with three membrane-embedded arabinosyltransferases — EmbA, EmbB, and EmbC — involved in the synthesis of the mycobacterial cell wall . It also targets the glutamate racemase (MurI), a crucial enzyme of phase I peptidoglycan (PG) biosynthesis pathway of Mycobacterium tuberculosis .
Cellular Effects
This compound exerts its effects by inhibiting the formation of cell wall components arabinogalactan and lipoarabinomannan, thereby preventing cell division . Decreased concentrations of arabinogalactan in the cell wall reduces the number of binding sites for mycolic acid, leading to the accumulation of mycolic acid, trehalose monomycolate, and trehalose dimycolate .
Molecular Mechanism
This compound binds to similar domains in EmbB and EmbC and thereby inhibits the arabinosyltransferase activity necessary for creation of components of the mycobacterial cell wall . It acts as a competitive inhibitor of substrate for binding to mycobacterial MurI protein .
Temporal Effects in Laboratory Settings
It is known that this compound’s inhibitory activity against tuberculosis is significant .
Metabolic Pathways
This compound is involved in the metabolic pathways related to the synthesis of the mycobacterial cell wall . It interacts with enzymes like EmbA, EmbB, and EmbC, and glutamate racemase (MurI) .
properties
IUPAC Name |
(2S)-2-[2-[[(2S)-1-hydroxybutan-2-yl]amino]ethylamino]butan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24N2O2/c1-3-9(7-13)11-5-6-12-10(4-2)8-14/h9-14H,3-8H2,1-2H3/t9-,10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEUTYOVWOVBAKS-UWVGGRQHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)NCCNC(CC)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](CO)NCCN[C@@H](CC)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8023006, DTXSID901028179 | |
Record name | Ethambutol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8023006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2R*,2'R*)-2,2'-(Ethane-1,2-diyldiimino)dibutan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901028179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Ethambutol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014474 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
Soluble in chloroform, methylene chloride; less soluble in benzene; sparingly soluble in water, 7.58e+00 g/L | |
Record name | Ethambutol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00330 | |
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Record name | ETHAMBUTOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3078 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ethambutol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014474 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Mechanism of Action |
Ethambutol diffuses into _Mycobacterium_ cells. Once inside the cell, ethambutol inhibits the arabinosyltransferases (embA, embB, and embC), preventing formation of the cell wall components arabinogalactan and lipoarabinomannan, and preventing cell division. Decreased concentrations of arabinogalactan in the cell wall reduces the number of binding sites for mycolic acid, leading to the accumulation of mycolic acid, trehalose monomycolate, and trehalose dimycolate. Lipoarabinomannan is a component of a cell surface molecule involved in the interaction with host cells. Reduced levels of lipoarabinomannan may interfere with mycobacterial interaction with host cells., Ethambutol is bacteriostatic in action. Although the exact mechanism of action has not been fully elucidated, the drug appears to inhibit the synthesis of one or more metabolites in susceptible bacteria resulting in impairment of cellular metabolism, arrest of multiplication, and cell death. Ethambutol is active against susceptible bacteria only when they are undergoing cell division. | |
Record name | Ethambutol | |
Source | DrugBank | |
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Record name | ETHAMBUTOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3078 | |
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Color/Form |
Crystals, WHITE, CRYSTALLINE POWDER | |
CAS RN |
74-55-5, 36697-71-9 | |
Record name | (+)-Ethambutol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=74-55-5 | |
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Record name | Ethambutol [INN:BAN] | |
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Record name | Ethambutol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00330 | |
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Record name | Ethambutol | |
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Record name | (2R*,2'R*)-2,2'-(Ethane-1,2-diyldiimino)dibutan-1-ol | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethambutol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.737 | |
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Record name | ETHAMBUTOL | |
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Record name | ETHAMBUTOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3078 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ethambutol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014474 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
171.5-174.5, 87.5-88.8 °C, 88 °C | |
Record name | Ethambutol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00330 | |
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Record name | ETHAMBUTOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3078 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ethambutol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014474 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary target of ethambutol in Mycobacterium tuberculosis?
A: this compound targets arabinosyltransferases, specifically EmbA, EmbB, and EmbC, which are essential enzymes for the synthesis of arabinogalactan, a key component of the mycobacterial cell wall [].
Q2: How does this compound inhibit arabinosyltransferases?
A: Structural studies reveal that this compound binds to the active site of EmbB and EmbC, occupying the same region where both the sugar donor and acceptor substrates bind. This competitive inhibition disrupts arabinogalactan synthesis, compromising the integrity of the mycobacterial cell wall [].
Q3: What are the downstream effects of this compound's inhibition of arabinogalactan synthesis?
A: Disrupting arabinogalactan synthesis weakens the mycobacterial cell wall, leading to increased permeability and eventual cell death. This inhibition also causes a build-up of arabinan precursors and their subsequent leakage from the cell wall [].
Q4: Does this compound directly interact with endogenous arabinases, enzymes known to degrade arabinan in the cell wall?
A: While this compound treatment leads to a significant loss of arabinan from the cell wall, studies in Mycobacterium smegmatis indicate this effect is not due to a direct increase in endogenous arabinase activity. Instead, this compound's disruption of cell wall integrity likely exposes arabinan to pre-existing arabinases, accelerating its degradation [].
Q5: What is the molecular formula and weight of this compound?
A: this compound has a molecular formula of C10H24N2O2 and a molecular weight of 204.31 g/mol [].
Q6: Can circular dichroism (CD) spectroscopy be used to analyze this compound?
A: While this compound itself exhibits weak optical activity, forming a copper chelate significantly enhances its CD signal. This property can be exploited for quantitative analysis of this compound by measuring the ellipticity value of its copper chelate in the CD spectrum [].
Q7: Can this compound be formulated in sustained-release microcapsules?
A: Yes, this compound hydrochloride can be encapsulated in Eudragit RS microcapsules to achieve sustained release. The incorporation of aluminum tristearate as a stabilizing agent during the microencapsulation process improves the uniformity and flow properties of the microcapsules, further influencing the drug release profile [].
Q8: How is this compound absorbed and excreted in the body?
A: this compound is well-absorbed from the gastrointestinal tract, with approximately 90% of an oral dose excreted unchanged in the urine within 24 hours [, ]. Minor metabolic conversions to aldehyde and dicarboxylic acid forms occur, with these metabolites also detected in urine [].
Q9: What factors influence this compound pharmacokinetics?
A: Body weight significantly affects this compound clearance and volume of distribution, while HIV infection is associated with reduced bioavailability []. Contrary to previous assumptions, renal function has a limited impact on this compound clearance in tuberculosis patients []. Interindividual variability in oral clearance is relatively low, but significant interoccasion variability highlights the importance of consistent dosing [].
Q10: Does the revised World Health Organization (WHO) weight-band dosing for this compound achieve target drug concentrations in children?
A: Studies indicate that the revised dosages might be suboptimal for achieving target this compound concentrations in children, particularly for rifampin and this compound. This suggests a need for higher doses of these drugs in pediatric tuberculosis treatment [].
Q11: Does obesity influence this compound dosing and potential toxicity?
A: Yes, obesity significantly impacts this compound pharmacokinetics. Dosing based on total body weight instead of ideal body weight can lead to overdosing and increased risk of ocular toxicity in obese patients due to this compound's lower volume of distribution in adipose tissue [].
Q12: How effective is this compound in treating nontuberculous mycobacterial (NTM) infections?
A: this compound demonstrates variable efficacy against NTM infections. While it shows promise against Mycobacterium kansasii, it exhibits limited effectiveness against Mycobacterium avium complex (MAC), often requiring combination therapy with other agents like rifabutin and clofazimine [, ].
Q13: Can this compound enhance the activity of other antituberculosis drugs against multidrug-resistant strains?
A: Yes, sub-inhibitory concentrations of this compound can increase the susceptibility of multidrug-resistant Mycobacterium tuberculosis strains to isoniazid, rifampin, and streptomycin. This effect is attributed to this compound's ability to modify cell wall permeability, facilitating better drug penetration [].
Q14: What is the most prominent adverse effect associated with this compound?
A: this compound's most significant adverse effect is ocular toxicity, specifically optic neuropathy, which can lead to vision loss [, , , ].
Q15: Is this compound-induced optic neuropathy reversible?
A: While often considered reversible upon drug discontinuation, studies indicate that recovery is not guaranteed, especially in older patients and those with severe visual impairment at presentation [, , , ].
Q16: What factors increase the risk of this compound-induced optic neuropathy?
A: Risk factors include: * Advanced age (over 60 years) [, ] * Prolonged duration of this compound treatment [] * High daily dosage [] * Pre-existing hypertension [] * Smoking history [] * Underlying systemic diseases like diabetes mellitus and renal disorders [] * Poor initial visual acuity at the onset of optic neuropathy []
Q17: Are there other reported side effects associated with this compound?
A: Although less common than optic neuropathy, other reported side effects include: * Peripheral neuropathy [, ] * Agranulocytosis []
Q18: Are there strategies to improve this compound delivery to its target site?
A: While specific targeted delivery strategies are not extensively discussed in the provided research, formulating this compound in sustained-release microcapsules shows promise for improving its pharmacokinetic profile and potentially enhancing its therapeutic efficacy [].
Q19: What analytical techniques are commonly used for this compound quantification?
A: * High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS): Offers high sensitivity and specificity for quantifying this compound in plasma [].* Liquid chromatography with UV detection: this compound's copper chelate exhibits absorbance at 270 nm, enabling its detection after chromatographic separation. An internal standard with similar chelating properties can improve accuracy [].
Q20: Can electrochemical methods be applied for this compound detection?
A: Yes, gold microelectrode arrays show promise as sensitive amperometric sensors for this compound determination in aqueous solutions [].
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